2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid

• IUPAC Name: 2-[1-benzyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-4-yl]acetic acid
• InChI: InChI=1S/C19H28N2O4/c1-18(2,3)25-17(24)20-19(13-16(22)23)9-11-21(12-10-19)14-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3,(H,20,24)(H,22,23)
• InChI Key: BZNNZZKTTLASPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCN(CC1)CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol
• CAS No.: 2059934-72-2

Description

“2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid” is a compound that can be used for pharmaceutical testing. It is a high-quality reference standard for accurate results.

Molecular Structure Analysis

The molecular formula of this compound is C19H28N2O4. The InChI code is 1S/C19H28N2O4/c1-18(2,3)25-17(24)20-19(13-16(22)23)9-11-21(12-10-19)14-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3,(H,20,24)(H,22,23).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 348.44. It is a powder at room temperature. The compound has a density of 1.2±0.1 g/cm3, a boiling point of 486.9±45.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.3 mmHg at 25°C.

Mechanism of Action

Target of Action

Similar compounds have been used as semi-flexible linkers in protac (proteolysis-targeting chimera) development for targeted protein degradation .

Mode of Action

It is known that compounds with similar structures can interact with their targets to induce protein degradation .

Biochemical Pathways

In the context of protacs, the compound could potentially be involved in the ubiquitin-proteasome pathway, leading to the degradation of target proteins .

Result of Action

If used in a protac context, the compound could potentially lead to the degradation of specific target proteins, altering cellular functions .

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it a promising candidate for the development of new drugs for the treatment of inflammatory disorders and pain. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid. One of the major areas of interest is the development of new drugs based on this compound for the treatment of inflammatory disorders and pain. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to determine its potential side effects. Finally, studies are needed to optimize the synthesis method of this compound to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid involves the reaction of 4-piperidone hydrochloride with benzyl bromide in the presence of a base such as potassium carbonate. The resulting benzylated piperidone intermediate is then reacted with tert-butyl carbamate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to obtain the desired Boc-protected piperidone derivative. The final step involves the hydrolysis of the Boc group using trifluoroacetic acid to obtain this compound.

Scientific Research Applications

2-(1-Benzyl-4-{[(tert-butoxy)carbonyl]amino}piperidin-4-yl)acetic acid has been studied for its potential therapeutic properties in various scientific research applications. One of the major areas of interest is its anti-inflammatory activity. Studies have shown that this compound has potent anti-inflammatory effects, which make it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
Another area of research is the potential use of this compound as an analgesic. Studies have shown that this compound has significant analgesic effects, which make it a potential candidate for the treatment of pain.

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include wearing protective gloves, protective clothing, eye protection, and face protection.